Cas no 1899102-22-7 (tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate)
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate
-
- Inchi: 1S/C13H24N2O2/c1-10-7-13(8-14-9-13)5-6-15(10)11(16)17-12(2,3)4/h10,14H,5-9H2,1-4H3
- InChI Key: WMQCBDXKJFZRER-UHFFFAOYSA-N
- SMILES: C1C2(CCN(C(OC(C)(C)C)=O)C(C)C2)CN1
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM350135-100mg |
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM350135-250mg |
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM350135-500mg |
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM350135-1g |
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161312-100mg |
tert-Butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 97% | 100mg |
¥3271 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161312-250mg |
tert-Butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 97% | 250mg |
¥4190 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161312-500mg |
tert-Butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 97% | 500mg |
¥8143 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161312-1g |
tert-Butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 97% | 1g |
¥13089 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161312-5g |
tert-Butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 97% | 5g |
¥36650 | 2023-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBMH10036-100MG |
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate |
1899102-22-7 | 95% | 100MG |
¥ 1,485.00 | 2023-04-14 |
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate
Comprehensive Guide to tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No. 1899102-22-7)
tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No. 1899102-22-7) is a specialized spirocyclic compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of diazaspiro derivatives, which are gaining significant attention due to their unique structural properties and applications in drug discovery. The tert-butyl carboxylate group enhances its stability, making it a valuable intermediate for developing bioactive molecules.
The molecular structure of tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate features a spirocyclic core, which is increasingly explored in modern medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors and GPCR modulators, addressing current trends in targeting cancer and neurological disorders. Its CAS No. 1899102-22-7 is frequently searched in scientific databases, reflecting its relevance in high-impact studies.
One of the key advantages of this compound is its versatility in peptide mimicry and conformational restriction, which are critical for optimizing drug potency and selectivity. The 6-methyl substitution further fine-tunes its physicochemical properties, improving solubility and metabolic stability—a hot topic in ADME optimization discussions. Recent publications highlight its utility in PROTAC design, aligning with the growing demand for targeted protein degradation technologies.
From a synthetic perspective, tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate serves as a building block for heterocyclic chemistry. Its spiro[3.5]nonane framework offers rigid three-dimensional geometry, a feature highly sought after in fragment-based drug discovery. Laboratories focusing on AI-driven molecular design often include this compound in virtual screening libraries due to its balanced lipophilicity and hydrogen-bonding capacity.
The market for spirocyclic intermediates like this compound is expanding, driven by the pharmaceutical industry's need for novel small-molecule therapeutics. Suppliers frequently list CAS 1899102-22-7 with >98% purity, catering to stringent research requirements. Analytical data (NMR, HPLC-MS) confirms its high quality, making it reliable for high-throughput screening campaigns—a frequent query among medicinal chemists.
Environmental and safety profiles of tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate comply with standard laboratory handling protocols. While not classified as hazardous, proper chemical storage guidelines should be followed, as with all research chemicals. Its stability under ambient conditions makes it suitable for global shipping, a practical consideration for international research collaborations.
Future applications may explore its role in covalent inhibitor development or bioconjugation strategies, areas seeing exponential growth in 2024. The compound's diazaspiro motif could also inspire new macrocyclic drug candidates, addressing challenges in undruggable targets—a trending subject in recent conferences. Patent analyses reveal its inclusion in several IP-protected drug pipelines, underscoring its commercial potential.
For researchers sourcing CAS 1899102-22-7, verifying supplier certifications and batch-specific COAs is recommended. The compound's pricing reflects its high-value research applications, with bulk quantities available for scale-up projects. Its appearance in SciFinder and Reaxys databases confirms its established position in synthetic chemistry workflows worldwide.
1899102-22-7 (tert-butyl 6-methyl-2,7-diazaspiro[3.5]nonane-7-carboxylate) Related Products
- 1417789-49-1(tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 1251021-71-2(tert-butyl cis-5,5-dimethyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 1338247-64-5(N1-BOC-4-(3-(1-aMinoethyl)-azetidin-1-yl)piperidine)
- 1250993-51-1(tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 1417789-72-0((1R,6S)-3-Boc-3,7-diazabicyclo4.2.0octane)
- 885271-67-0(TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE)
- 885271-73-8(TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE)
- 1251018-38-8(Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate)
- 1251020-47-9(tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-7-carboxylate)
- 1250994-64-9(tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)